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The global artisanal and small-scale gold mining (ASGM) sector, a vital source of income for
millions, is undergoing a critical transition towards safer and more environmentally responsible
practices. For decades, the prevalent use of mercury for gold extraction has posed severe
health risks to miners and their communities, and caused widespread environmental
contamination. This has prompted the development and promotion of mercury-free extraction
methods that are not only safer but can also offer improved gold recovery rates.[1][2]

This document provides detailed application notes and protocols for three promising mercury-
free gold extraction methods: the borax method, thiourea leaching, and thiosulfate leaching.
These methods present viable alternatives to traditional mercury amalgamation, offering a
pathway to a more sustainable and profitable artisanal mining sector. The information is
intended for researchers, scientists, and drug development professionals interested in the
technical aspects and practical implementation of these greener gold extraction technologies.

Comparative Analysis of Mercury-Free Gold
Extraction Methods

The selection of an appropriate mercury-free method depends on various factors, including the
ore characteristics, available resources, and the technical skills of the miners. The following
table summarizes the key quantitative parameters of the discussed methods, providing a basis
for comparison.
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Experimental Protocols
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The Borax Method (Direct Smelting)

The borax method, often used in conjunction with direct smelting, is a simple and effective
technique that utilizes borax as a flux to lower the melting point of gold and separate it from
other minerals.[15][16]

Materials:

e Gold concentrate (heavy mineral concentrate)

e Borax (sodium tetraborate)

e Sodium Carbonate (soda ash) (optional, improves slag fluidity)

e Crucible (clay or graphite)

o Heat source capable of reaching >1064°C (e.g., furnace, blowtorch with bellows)
e Tongs

e Mould for pouring the molten metal

o Safety equipment (goggles, gloves, heat-resistant apron)

Protocol:

e Preparation of the Concentrate: The gold-bearing ore is first crushed and milled to liberate
the gold particles. The resulting material is then concentrated using gravity separation
methods like panning or sluicing to produce a heavy mineral concentrate.

o Mixing the Flux: The gold concentrate is mixed with fluxes. A common ratio is one part
concentrate to two parts borax and two parts soda ash by volume.[1] For smaller amounts, a
ratio of three parts borax to one part concentrate can be used.[17] A few drops of water can
be added to create a cohesive mixture.[17]

e Smelting: The mixture is placed in a crucible. The crucible is then heated until the entire
mixture becomes molten. The temperature must exceed the melting point of gold (1064°C).
[18][19] This process typically takes around 30 minutes.[1]
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Pouring and Cooling: Once the mixture is completely molten, the crucible is carefully
removed from the heat source using tongs, and the molten material is poured into a pre-
heated mould. The molten gold, being the densest, will settle at the bottom.

Separation: After cooling, the gold button can be easily separated from the slag (the vitrified
waste material). The slag is typically brittle and can be broken away with a hammer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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